Cas no 306935-24-0 (2,1,3-Benzoxadiazole-5-thiocarboxamide)

• Product Name: 2,1,3-Benzoxadiazole-5-thiocarboxamide
• CAS No: 306935-24-0
• MF: C₇H₅N₃OS
• MW: 179.199099302292
• MDL: MFCD01566478
• CID: 303479
• PubChem ID: 2779128
• Update Time: 2025-09-19

2,1,3-Benzoxadiazole-5-thiocarboxamide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-5-carbothioamide
• 2,1,3-Benzoxadiazole-5-thiocarboxamide
• 2,1,3-BENZOTHIADIAZOL-4-YL ISOTHIOCYANATE
• HMS555M16
• MFCD01566478
• 306935-24-0
• KM 06798
• Maybridge1_005032
• PS-4394
• CCG-45124
• FT-0609011
• SR-01000634911-1
• CS-0323695
• 2,1,3-Benzoxadiazole-5-carbothioic acid amide
• AKOS006228026
• Benzo[c][1,2,5]oxadiazole-5-carbothioamide
• 2,1,3-benzoxadiazole-5-carbothioamide, AldrichCPR
• DTXSID60381281

• MDL： MFCD01566478
• Inchi： 1S/C7H5N3OS/c8-7(12)4-1-2-5-6(3-4)10-11-9-5/h1-3H,(H2,8,12)
• InChI Key： GGDQNCSDFBIOQD-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC2C(C=1)=NON=2)N

Computed Properties

• Exact Mass: 179.01500
• Monoisotopic Mass: 179.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.501
• Melting Point: 132 °C
• Boiling Point: 342.7°Cat760mmHg
• Flash Point: 161.1°C
• Refractive Index: 1.752
• PSA: 97.03000
• LogP: 1.55730

2,1,3-Benzoxadiazole-5-thiocarboxamide Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38-43-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38